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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzylamine

Cat. No.: B066061 Get Quote

Disclaimer: Specific safety and toxicological data for 2,4,5-Trifluorobenzylamine is not readily

available. This guide is compiled from information on the closely related isomers, 2,4,6-

Trifluorobenzylamine and 2,3,5-Trifluorobenzylamine, as well as general safety data for

hazardous amine compounds. Researchers and scientists must exercise extreme caution and

handle this compound as potentially hazardous. A comprehensive, substance-specific risk

assessment should be conducted before use.

Hazard Identification and Classification
Based on data from analogous compounds, 2,4,5-Trifluorobenzylamine is anticipated to be a

corrosive substance that can cause severe skin burns and eye damage. It may also cause

respiratory irritation.

Anticipated GHS Classification (based on 2,4,6-Trifluorobenzylamine):

Skin Corrosion/Irritation: Category 1B/1C[1][2]

Serious Eye Damage/Eye Irritation: Category 1[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Signal Word: Danger[1]

Hazard Statements:
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Causes severe skin burns and eye damage.[1][2]

May cause respiratory irritation.[3]

Physical and Chemical Properties
The following data is for the isomer 2,4,6-Trifluorobenzylamine and should be used as an

estimate for 2,4,5-Trifluorobenzylamine.

Property Value

Molecular Formula C7H6F3N

Molecular Weight 161.12 g/mol

Boiling Point 165°C[4][5]

Flash Point 63°C[4][5]

Density 1.320 g/cm³

Vapor Pressure 1.93 mmHg at 25°C

Water Solubility Slightly soluble (1.2 g/L at 25°C)[4][5]

Appearance Colorless liquid (anticipated)

Odor Amine-like (anticipated)[6]

Experimental Protocols: Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid breathing vapors or mist.[1]

Do not get in eyes, on skin, or on clothing.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]
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Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, and open flames.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store in a corrosives area.[1]

Keep under an inert atmosphere (e.g., nitrogen or argon) as the compound may be air-

sensitive.[4]

Store locked up.[1]

Personal Protective Equipment (PPE)
Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles should meet EN166

or OSHA 29 CFR 1910.133

standards. A face shield

provides additional protection

against splashes.[1]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Check the

manufacturer's resistance data

for the specific glove type.

Body Protection Laboratory coat

A flame-retardant and

chemical-resistant lab coat

should be worn.

Respiratory Protection
Air-purifying respirator with

appropriate cartridges

If working outside a fume hood

or if ventilation is inadequate,

use a NIOSH-approved

respirator with cartridges

suitable for organic vapors and

amines.[1][3]
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First-Aid Measures
Immediate medical attention is required in case of exposure.[1]

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][8]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][8] Seek

immediate medical attention.

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

Specific Hazards:

Thermal decomposition can produce toxic and irritating gases, including nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen fluoride.

Fire-Fighting Procedures:
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Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.[3]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[3]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth, or

vermiculite).[1] Collect the absorbed material into a suitable, labeled container for disposal.

Toxicological Information
No specific toxicological data for 2,4,5-Trifluorobenzylamine was found. Based on data for the

2,4,6-isomer, the toxicological properties have not been fully investigated.[1] It is presumed to

be a corrosive material.[1]

Anticipated Health Effects:

Acute Effects: Causes severe burns to the skin, eyes, and respiratory tract upon contact.

Ingestion can cause severe damage to the gastrointestinal tract.[1]

Chronic Effects: No information is available.

Visualizations
Caption: Hazard Identification and Response Flowchart
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Spill Response Personnel Exposure Response

Spill or Exposure Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Assess the Situation
(Spill size, ventilation)

Contain Spill with Inert Material

If Spill

Remove Contaminated Clothing

If Exposure

Absorb Spilled Material

Collect into Labeled Waste Container

Decontaminate Spill Area

Flush Affected Area
(Skin/Eyes) with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Spill and Exposure Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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